Cas no 2737205-34-2 (N-Methyl-2-oxazol-5-yl-benzenesulfonamide)

• Product Name: N-Methyl-2-oxazol-5-yl-benzenesulfonamide
• CAS No: 2737205-34-2
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• CID: 6795276
• PubChem ID: 162420949
• Update Time: 2025-06-13

N-Methyl-2-oxazol-5-yl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• MFCD34168867
• N-Methyl-2-oxazol-5-yl-benzenesulfonamide
• N-Methyl-2-oxazol-5-yl-benzenesulfonamide, 95%
• 2737205-34-2
• N-methyl-2-(1,3-oxazol-5-yl)benzenesulfonamide

• Inchi： 1S/C10H10N2O3S/c1-11-16(13,14)10-5-3-2-4-8(10)9-6-12-7-15-9/h2-7,11H,1H3
• InChI Key： RHVDDWIZWYDBJH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1=CN=CO1)(NC)(=O)=O

Computed Properties

• Exact Mass: 238.04121336g/mol
• Monoisotopic Mass: 238.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.6Ų

Additional information on N-Methyl-2-oxazol-5-yl-benzenesulfonamide

Recent Advances in the Study of N-Methyl-2-oxazol-5-yl-benzenesulfonamide (CAS: 2737205-34-2) in Chemical Biology and Pharmaceutical Research

N-Methyl-2-oxazol-5-yl-benzenesulfonamide (CAS: 2737205-34-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its oxazole ring and methyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as inflammation, oncology, and infectious diseases.

The synthesis of N-Methyl-2-oxazol-5-yl-benzenesulfonamide has been optimized in recent years, with researchers developing more efficient and scalable routes. Key advancements include the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which have improved yields and reduced reaction times. These methodological improvements are critical for enabling large-scale production and further pharmacological evaluation of the compound.

Pharmacological studies have revealed that N-Methyl-2-oxazol-5-yl-benzenesulfonamide exhibits potent inhibitory activity against specific enzymes and receptors. For instance, it has been identified as a selective inhibitor of cyclooxygenase-2 (COX-2), making it a potential candidate for anti-inflammatory therapies. Additionally, its interaction with certain kinase targets suggests possible applications in cancer treatment, where it may modulate signaling pathways involved in tumor growth and metastasis.

In vitro and in vivo studies have further elucidated the compound's pharmacokinetic and safety profiles. Recent findings indicate that N-Methyl-2-oxazol-5-yl-benzenesulfonamide has favorable bioavailability and low toxicity, which are essential attributes for its progression into clinical trials. However, challenges such as metabolic stability and off-target effects remain areas of active investigation, with researchers exploring structural modifications to enhance its therapeutic index.

The broader implications of these findings extend to drug discovery and development. N-Methyl-2-oxazol-5-yl-benzenesulfonamide serves as a valuable scaffold for designing novel analogs with improved efficacy and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full potential, leveraging computational modeling and high-throughput screening to identify optimal derivatives.

In conclusion, N-Methyl-2-oxazol-5-yl-benzenesulfonamide (CAS: 2737205-34-2) represents a promising compound with diverse therapeutic applications. Continued research into its mechanisms, optimization of its chemical properties, and evaluation in preclinical models will be crucial for translating these findings into clinical benefits. The compound's versatility and potential underscore its importance in the ongoing advancement of chemical biology and pharmaceutical sciences.